Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

7 4' dihydroxyflavone vs glycyrrhizin MUC5AC
Inhibition potency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 7,4'-Dihydroxyflavone

CAS No.: 2196-14-7

Cat. No.: S618735

4' dihydroxyflavone vs glycyrrhizin MUC5AC
Inhibition potency

Potency and Basic Profile Comparison

Feature 7,4'-Dihydroxyflavone (7,4'-DHF) Glycyrrhizin

Source Flavonoid from Glycyrrhiza uralensis [1] Triterpenoid from Glycyrrhiza
uralensis [1] [2]

In vitro ICso 1.4 pM [1] [3] [4] 38 uM [1] [4]

Relative Potency  ~28 times more potent than glycyrrhizin [1] Benchmark compound
[4]

Key Molecular Suppresses NF-kB and STAT6 activation; Inhibits MUC5AC gene

Mechanisms enhances HDAC2 expression [1] [4] transcription [2]
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Feature 7,4'-Dihydroxyflavone (7,4'-DHF) Glycyrrhizin

In vivo Efficacy Reduced MUCS5AC in bronchoalveolar Attenuated goblet cell hyperplasia
lavage (BAL) fluid in an asthmatic mouse and MUC5AC expression in mouse
model [1] [4] models [2]

Experimental Methodology

The primary data for this comparison comes from studies using a standardized cellular model to ensure a

direct and fair potency assessment.

e Cell Model: The experiments were conducted on the NCI-H292 human airway epithelial cell line, a
standard model for studying MUC5AC expression and mucus production [1] [5] [6].

e Stimulation: Cells were stimulated with Phorbol 12-myristate 13-acetate (PMA), an agent that
induces inflammation and robustly activates MUC5AC gene expression and protein production [1].

o Treatment & Measurement: Cells were pretreated with various concentrations of 7,4'-DHF or
glycyrrhizin before PMA stimulation. The inhibition of MUC5AC was measured at both the gene
expression (MRNA) and protein production levels, with the 1Cso (half-maximal inhibitory
concentration) calculated from these dose-response experiments [1] [4].

Mechanisms of Action

The two compounds inhibit MUCS5AC through distinct but partially overlapping signaling pathways.
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7,4'-Dihydroxyflavone (7,4'-DHF) Glycyrrhizin (GL)
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The diagram above illustrates that 7,4'-DHF employs a multi-target strategy by regulating three key
players in mucin regulation: it suppresses the activation of the pro-inflammatory transcription factors NF-kB
and STAT6, while also enhancing the expression of HDAC2, which is known to repress inflammatory gene
expression [1] [4]. In contrast, research indicates that glycyrrhizin acts primarily by directly inhibiting

MUCSAC gene transcription [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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